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Compound of Interest

Compound Name: Musellactone

Cat. No.: B592921

Essential Safety and Handling Guide for
Musellactone

This document provides immediate and essential safety protocols for handling Musellactone in
a laboratory setting. Researchers, scientists, and drug development professionals should
adhere to these guidelines to ensure personal safety and proper experimental conduct.

Hazard Identification and Safety Summary

Musellactone (CAS No. 907583-51-1) is a compound that requires careful handling due to its
potential health hazards. Based on the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS), Musellactone is associated with the following hazards:

e H315: Causes skin irritation.[1][2][3]

e H319: Causes serious eye irritation.[1][2][3]

e H335: May cause respiratory irritation.[1][2][3]
The signal word for Musellactone is Warning.
Precautionary Statements:

e P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.
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e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.[4]

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[4]

e P302+P352: IF ON SKIN: Wash with plenty of water.

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

e P312: Call a POISON CENTER or doctor if you feel unwell.[5]

o P332+P313: If skin irritation occurs: Get medical advice/attention.[5]

o P337+P313: If eye irritation persists: Get medical advice/attention.[5]

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.

Quantitative Hazard Data

A comprehensive Safety Data Sheet (SDS) with specific quantitative data, such as
occupational exposure limits (OELS), is not publicly available for Musellactone. The following
table summarizes the known hazard classifications.

Hazard Classification GHS Code Description
Skin Irritation H315 Causes skin irritation.[1][2][3]
) o Causes serious eye irritation.
Serious Eye Irritation H319
[11[2][3]
i o May cause respiratory
Respiratory Irritation H335

irritation.[1][2][3]
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Personal Protective Equipment (PPE) Protocol

Strict adherence to the following PPE protocol is mandatory when handling Musellactone to
mitigate the risks of skin, eye, and respiratory irritation.

Engineering Controls

« Ventilation: Always handle Musellactone in a well-ventilated area. A chemical fume hood is
strongly recommended to minimize inhalation exposure.

Personal Protective Equipment (PPE)

e Body Protection: A standard laboratory coat should be worn to protect against incidental skin
contact.

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile) are required. Inspect gloves for any
tears or punctures before use. Change gloves immediately if they become contaminated.

» Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[6]
For procedures with a higher risk of splashing, chemical safety goggles and a face shield are
necessary.[6][7][8][9]

» Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols or dust, a NIOSH-approved respirator is required.[8]

PPE Donning and Doffing Workflow

The following diagram outlines the correct sequence for putting on (donning) and taking off
(doffing) PPE to prevent cross-contamination.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b592921?utm_src=pdf-body
https://www.benchchem.com/product/b592921?utm_src=pdf-body
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ucmerced.edu/researchers-labs/ppe/selection
https://ehs.cornell.edu/book/export/html/1022
https://pmc.ncbi.nlm.nih.gov/articles/PMC12310650/
https://ehs.cornell.edu/book/export/html/1022
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Doffing PPE

1. Gloves 2. Eye and Face 3. Lab Coat 4. Respirator
Protection (if required)

Donning PPE

1. Lab Coat 2._ Resp_lrator 3. Eye and_ Face 4. Gloves
(if required) Protection

;

Click to download full resolution via product page

Caption: PPE Donning and Doffing Sequence for Handling Musellactone.

Operational and Disposal Plans
Handling and Storage

« Handling: Avoid direct contact with the substance. Prevent the formation of dust and
aerosols. Use non-sparking tools.

o Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away
from heat and sources of ignition.

First Aid Measures

 After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.

o After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If irritation persists, seek medical attention.

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

 After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.
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Spill and Disposal Procedures

o Spill Response: Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert
material (e.g., vermiculite, sand) and place it in a suitable container for disposal. Clean the
spill area with a suitable solvent.

» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow the material to enter drains or watercourses.

By adhering to these safety protocols, researchers can minimize their risk of exposure and
safely handle Musellactone in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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